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Introduction
2-Ethylhexyl crotonate (CAS No. 45124-23-0) is an organic compound belonging to the ester

family. It is the ester formed from the condensation of crotonic acid and 2-ethylhexanol. This

technical guide provides a comprehensive overview of its core physicochemical properties,

offering valuable data for its application in research and development. The document outlines

key physical constants, details the experimental methodologies for their determination, and

provides visual representations of experimental workflows and property interdependencies.

Physicochemical Data
The fundamental physicochemical properties of 2-Ethylhexyl crotonate are summarized in the

table below for ease of reference and comparison.
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Property Value Reference

Molecular Formula C₁₂H₂₂O₂ [1]

Molecular Weight 198.30 g/mol [1]

Physical State Liquid at room temperature Inferred from melting point

Appearance
Colorless to pale yellow liquid

(estimated)
[2]

Boiling Point 249.8 °C at 760 mmHg [1]

Melting Point < -20 °C (estimated) [3][4]

Density 0.884 g/cm³ [1]

Refractive Index (n²⁰/D) ~1.44 (estimated) Based on similar structures

Solubility

Insoluble in water; Soluble in

alcohols and most organic

solvents.

[3][5]

Flash Point 115.1 °C [1]

Experimental Protocols
The determination of the physicochemical properties of 2-Ethylhexyl crotonate follows

standardized experimental protocols to ensure accuracy and reproducibility. Below are detailed

methodologies for key experiments.

Determination of Boiling Point (OECD Guideline 103)
The boiling point is determined using a method compliant with OECD Guideline 103.[6][7] The

dynamic method, which also allows for vapor pressure determination, is a suitable approach.

Apparatus: A boiling apparatus with a heating mantle, a boiling flask containing the test

substance, a thermometer placed in the vapor phase, and a condenser. The apparatus is

connected to a pressure control system.

Procedure:
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The 2-Ethylhexyl crotonate sample is placed in the boiling flask.

The pressure in the apparatus is reduced to a desired level.

The sample is heated, and the temperature is recorded when the liquid boils and a stable

temperature is observed on the thermometer in the vapor phase.

This process is repeated at various pressures.

The boiling point at standard atmospheric pressure (760 mmHg or 101.325 kPa) is

determined by interpolation or extrapolation of the pressure-temperature data.

Determination of Density (ASTM D4052)
The density of liquid 2-Ethylhexyl crotonate can be accurately measured using a digital

density meter, following the ASTM D4052 standard.

Apparatus: A digital density meter with an oscillating U-tube.

Procedure:

The instrument is calibrated using certified reference standards of known density.

A small sample of 2-Ethylhexyl crotonate is introduced into the thermostated U-tube of

the density meter.

The instrument measures the change in the oscillation frequency of the U-tube caused by

the mass of the sample.

This frequency change is used in conjunction with the calibration data to calculate and

display the density of the sample.

Determination of Refractive Index (ASTM D1218)
The refractive index, a measure of how light propagates through the substance, is determined

using a refractometer according to ASTM D1218.
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Apparatus: An Abbe-type or digital refractometer with a light source (typically a sodium D line

at 589 nm) and a temperature-controlled prism.

Procedure:

The refractometer is calibrated using a standard of known refractive index.

A few drops of the 2-Ethylhexyl crotonate sample are placed on the prism of the

refractometer.

The prism is closed, and the sample is allowed to reach thermal equilibrium.

The refractive index is read from the instrument's scale or digital display.

Temperature correction may be applied if the measurement is not performed at the

standard temperature (20 °C).

Determination of Flash Point (ASTM D93)
The flash point is determined using the Pensky-Martens closed-cup method as described in

ASTM D93, which is suitable for liquids with flash points above 40°C.

Apparatus: A Pensky-Martens closed-cup tester, which includes a test cup with a lid, a

stirring mechanism, a heat source, and an ignition source.

Procedure:

A specified volume of 2-Ethylhexyl crotonate is placed in the test cup.

The sample is heated at a slow, constant rate while being stirred.

At specified temperature intervals, the ignition source is applied to the vapor space above

the liquid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite.
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Experimental Workflow for Physicochemical
Characterization

Sample Preparation

Physicochemical Analysis

Data Processing

Obtain pure 2-Ethylhexyl crotonate sample

Degas sample if necessary

Determine Boiling Point (OECD 103) Measure Density (ASTM D4052) Measure Refractive Index (ASTM D1218) Determine Flash Point (ASTM D93) Assess Solubility

Record and tabulate all measurements

Apply temperature corrections where applicable

Compare with literature/specification values

Click to download full resolution via product page

Caption: Workflow for the physicochemical characterization of 2-Ethylhexyl crotonate.

Interrelation of Physicochemical Properties
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Molecular Structure

Macroscopic Properties
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Caption: Relationship between molecular structure and physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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